Cas no 1805408-52-9 (5-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-methoxypyridine)

• Product Name: 5-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-methoxypyridine
• CAS No: 1805408-52-9
• MF: C₈H₉F₂IN₂O
• MW: 314.071141004562
• CID: 4892292
• Update Time: 2025-06-08

5-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-methoxypyridine

• Inchi： 1S/C8H9F2IN2O/c1-14-8-6(11)5(7(9)10)4(2-12)3-13-8/h3,7H,2,12H2,1H3
• InChI Key： GTXIWSTZRHRLNG-UHFFFAOYSA-N
• SMILES： IC1=C(N=CC(CN)=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.3
• Topological Polar Surface Area: 48.1

Additional information on 5-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-methoxypyridine

5-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-methoxypyridine: An Emerging Compound in Medicinal Chemistry

5-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-methoxypyridine (CAS No. 1805408-52-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The aminomethyl group in the compound's structure provides a versatile functional group for further chemical modifications, making it an attractive scaffold for drug design. The presence of the difluoromethyl and iodo substituents adds to the compound's complexity and can influence its pharmacological properties, such as solubility, metabolic stability, and target selectivity.

Recent studies have highlighted the potential of 5-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-methoxypyridine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines in human macrophages. The researchers found that the compound effectively reduced the levels of TNF-α and IL-6, key mediators of inflammation, without causing significant cytotoxicity.

In another study, 5-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-methoxypyridine was evaluated for its anti-cancer properties. The results showed that the compound selectively inhibited the growth of several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action was attributed to its ability to induce apoptosis and cell cycle arrest at the G2/M phase. These findings suggest that 5-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-methoxypyridine could be a promising lead compound for the development of new anti-cancer drugs.

The methoxy substituent on the pyridine ring is another key feature of this compound. Methoxy groups are known to enhance lipophilicity and improve membrane permeability, which can be beneficial for drug delivery and bioavailability. Additionally, the methoxy group can modulate the electronic properties of the pyridine ring, influencing its reactivity and binding affinity to biological targets.

From a synthetic perspective, 5-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-methoxypyridine can be prepared through a multi-step process involving several well-established chemical reactions. One common approach involves the sequential introduction of the difluoromethyl, iodo, and methoxy groups onto a pyridine scaffold, followed by reductive amination to introduce the aminomethyl group. The synthetic route is highly modular, allowing for easy modification of the substituents to explore structure-activity relationships (SAR).

In terms of safety and toxicity, preliminary studies have shown that 5-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-methoxypyridine exhibits low toxicity in vitro and in animal models. However, further investigations are needed to fully assess its safety profile before it can be considered for clinical trials. Researchers are currently working on optimizing the compound's pharmacokinetic properties to enhance its therapeutic index and reduce potential side effects.

The potential applications of 5-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-methoxypyridine extend beyond inflammation and cancer. Ongoing research is exploring its use in neurodegenerative diseases, where it may have neuroprotective effects by reducing oxidative stress and inhibiting neuroinflammation. Additionally, there is interest in evaluating its antimicrobial properties against drug-resistant bacteria.

In conclusion, 5-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-methoxypyridine (CAS No. 1805408-52-9) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features make it an attractive scaffold for drug design and development. As research continues to uncover new insights into its biological activities and mechanisms of action, this compound is likely to play an important role in advancing medicinal chemistry and drug discovery.